molecular formula C14H14N4O2S B2841535 N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzene-1-sulfonamide CAS No. 188564-46-7

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzene-1-sulfonamide

Cat. No. B2841535
CAS RN: 188564-46-7
M. Wt: 302.35
InChI Key: OMGZSROCAHTAFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzene-1-sulfonamide, commonly known as BTA, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. This compound has been synthesized using various methods and has been found to have potential applications in various fields, including material science, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of BTA involves its ability to bind to metal ions and enzymes, inhibiting their activity. BTA has been found to bind to the active site of enzymes, preventing substrate binding and catalytic activity. BTA also binds to metal ions, preventing their oxidation and reducing their reactivity.
Biochemical and Physiological Effects:
BTA has been found to have various biochemical and physiological effects. In biochemistry, BTA has been shown to inhibit the activity of enzymes involved in cancer cell proliferation and metastasis. BTA has also been found to inhibit the activity of enzymes involved in inflammation and oxidative stress. In physiology, BTA has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

BTA has several advantages as a research tool, including its ability to inhibit the activity of enzymes and metal ions, its solubility in water and organic solvents, and its stability under various conditions. However, BTA also has limitations, including its potential toxicity and the need for further studies to determine its optimal concentration and duration of treatment.

Future Directions

There are several future directions for research on BTA, including its potential use as an anti-cancer agent, its application in drug delivery systems, and its use in the development of new materials. Further studies are needed to determine the optimal concentration and duration of treatment for BTA, as well as its potential toxicity and side effects. Additionally, studies on the mechanism of action of BTA and its interactions with enzymes and metal ions are needed to fully understand its potential applications.

Synthesis Methods

BTA can be synthesized using various methods, including the reaction of 4-methylbenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base. Another method involves the reaction of 4-methylbenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a copper catalyst. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

BTA has been extensively studied for its potential applications in various fields. In material science, BTA has been used as a corrosion inhibitor for metals, including copper and aluminum. In biochemistry, BTA has been found to inhibit the activity of various enzymes, including proteases and kinases. BTA has also been studied for its potential use as an anti-cancer agent and as a drug delivery system.

properties

IUPAC Name

N-(benzotriazol-1-ylmethyl)-4-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O2S/c1-11-6-8-12(9-7-11)21(19,20)15-10-18-14-5-3-2-4-13(14)16-17-18/h2-9,15H,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMGZSROCAHTAFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NCN2C3=CC=CC=C3N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-methylbenzene-1-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.